2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate

• IUPAC Name: [2-(4-methylphenyl)-2-oxoethyl] 2,8-dimethylquinoline-4-carboxylate
• InChI: InChI=1S/C21H19NO3/c1-13-7-9-16(10-8-13)19(23)12-25-21(24)18-11-15(3)22-20-14(2)5-4-6-17(18)20/h4-11H,12H2,1-3H3
• InChI Key: DRDXWWXIRUYHOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)COC(=O)C2=CC(=NC3=C(C=CC=C23)C)C
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate is a chemical compound that belongs to the quinolinecarboxylate family. This compound has gained significant attention due to its potential applications in scientific research. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer development. It may also work by modulating the activity of certain receptors in the brain that are involved in neurodegenerative diseases.
Biochemical and Physiological Effects:
2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in inflammation and cancer development. It has also been shown to modulate the activity of certain receptors in the brain that are involved in neurodegenerative diseases. Additionally, the compound has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate in lab experiments is its potential to inhibit the activity of certain enzymes and modulate the activity of certain receptors in the brain. This makes it a useful tool in studying inflammation, cancer development, and neurodegenerative diseases. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate. One direction is to further study its mechanism of action in order to better understand its potential applications in scientific research. Another direction is to explore its potential use in treating other diseases, such as autoimmune diseases and infectious diseases. Additionally, future research could focus on developing more efficient synthesis methods for this compound in order to make it more readily available for scientific research.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate involves a series of chemical reactions. The starting material is 2,8-dimethyl-4-quinolinecarboxylic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-methylphenethylamine to form the amide intermediate. Finally, the amide intermediate is reacted with ethyl chloroformate to form the final product, 2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate.

Scientific Research Applications

2-(4-methylphenyl)-2-oxoethyl 2,8-dimethyl-4-quinolinecarboxylate has been studied for its potential applications in scientific research. The compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.